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Introduction

Fluorogenic peptide substrates are essential tools for measuring enzyme activity in a
continuous and highly sensitive manner. The substrate, Alanine-Phenylalanine-Lysine-7-amido-
4-methylcoumarin (Ala-Phe-Lys-AMC), is a valuable tool for assaying the activity of proteases
that exhibit specificity for lysine at the P1 position of the cleavage site. Upon enzymatic
cleavage of the amide bond between the peptide and the 7-amido-4-methylcoumarin (AMC)
fluorophore, the highly fluorescent AMC is released. The increase in fluorescence intensity is
directly proportional to the enzyme's activity and can be monitored in real-time. This application
note provides a detailed protocol for determining the activity of proteases, such as plasmin and
trypsin, using Ala-Phe-Lys-AMC. It includes procedures for sample preparation, assay
execution, and data analysis, complete with illustrative data and visualizations to guide the
user.

Principle of the Assay

The core of this assay is the enzymatic hydrolysis of the non-fluorescent substrate Ala-Phe-
Lys-AMC. A protease that recognizes and cleaves the peptide sequence after the Lysine
residue liberates the AMC fluorophore. The free AMC molecule exhibits significant fluorescence
when excited with ultraviolet light (typically around 360-380 nm), with a strong emission peak in
the blue range (approximately 440-460 nm). The rate of increase in fluorescence is directly
proportional to the rate of substrate cleavage and thus to the enzyme's activity. By creating a
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standard curve with known concentrations of free AMC, the measured relative fluorescence
units (RFU) can be converted into the molar amount of product formed, allowing for the
quantitative determination of enzyme activity.

Experimental Protocols
Materials and Reagents

o Ala-Phe-Lys-AMC trifluoroacetate salt

e Enzyme (e.g., human plasmin, bovine trypsin)

¢ 7-Amino-4-methylcoumarin (AMC) standard

o Assay Buffer (e.g., 50 mM Tris-HCI, 100 mM NacCl, pH 8.0)

o Enzyme Dilution Buffer (e.g., Assay Buffer with 0.1% (w/v) bovine serum albumin)
e DMSO (for dissolving substrate and standard)

o Black, flat-bottom 96-well microplate

o Fluorescence microplate reader with excitation and emission filters for ~380 nm and ~460
nm, respectively

o Standard laboratory equipment (pipettes, tubes, etc.)

Preparation of Reagents

e Ala-Phe-Lys-AMC Substrate Stock Solution (10 mM): Dissolve the Ala-Phe-Lys-AMC
trifluoroacetate salt in DMSO to a final concentration of 10 mM. Store in aliquots at -20°C,
protected from light.

e AMC Standard Stock Solution (1 mM): Dissolve the 7-Amino-4-methylcoumarin in DMSO to
a final concentration of 1 mM. Store in aliquots at -20°C, protected from light.

e Enzyme Stock Solution: Prepare a stock solution of the enzyme in an appropriate buffer
(refer to the manufacturer's instructions). Determine the protein concentration of the stock
solution. Store aliquots at -80°C.
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e Working Solutions: On the day of the experiment, thaw the required aliquots of substrate,
standard, and enzyme. Prepare dilutions in the appropriate buffers as described in the
protocols below. Keep all enzyme solutions on ice.

Experimental Workflow
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 To cite this document: BenchChem. [Application Note and Protocol: Calculating Enzyme
Activity from Ala-Phe-Lys-AMC Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568614+#calculating-enzyme-activity-from-ala-phe-
lys-amc-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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